Cas no 57279-78-4 ((2,4-dibromophenyl)hydrazine)

• Product Name: (2,4-dibromophenyl)hydrazine
• CAS No: 57279-78-4
• MF: C₆H₆Br₂N₂
• MW: 265.933239459991
• CID: 1603881
• PubChem ID: 2735948
• Update Time: 2025-04-24

(2,4-dibromophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (2,4-dibromophenyl)-
• (2,4-dibromophenyl)hydrazine
• 2,4-Dibromophenylhydrazine
• EN300-1912610
• STK894827
• [Dibrom-2.4-phenyl]-hydrazin
• SCHEMBL1999703
• AKOS005607766
• 57279-78-4
• 1-(2,4-dibromophenyl)hydrazine
• 5QDP2RQ4N7
• BBL022186
• (2,4-Dibromo-phenyl)-hydrazine

• Inchi： 1S/C6H6Br2N2/c7-4-1-2-6(10-9)5(8)3-4/h1-3,10H,9H2
• InChI Key： IEJSVSLXZNRULR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NN)Br

Computed Properties

• Exact Mass: 263.88978
• Monoisotopic Mass: 263.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (2,4-dibromophenyl)hydrazine

Hydrazine, (2,4-dibromophenyl)-: A Comprehensive Overview

Hydrazine, (2,4-dibromophenyl)-, also known by its CAS number 57279-78-4, is a chemical compound that has garnered significant attention in recent scientific research. This compound is a derivative of hydrazine, a nitrogen-containing compound with the formula N₂H₄. The (2,4-dibromophenyl) substituent adds unique properties to the molecule, making it a subject of interest in various fields such as organic synthesis, material science, and pharmacology.

The structure of Hydrazine, (2,4-dibromophenyl)- consists of a hydrazine backbone attached to a phenyl ring substituted with bromine atoms at the 2 and 4 positions. This substitution pattern imparts distinct electronic and steric properties to the molecule. Recent studies have explored the reactivity of this compound in various chemical reactions, particularly in the context of its potential applications in drug design and materials development.

One of the most promising areas of research involving Hydrazine, (2,4-dibromophenyl)- is its role in organic synthesis. Scientists have discovered that this compound can act as a versatile building block for constructing complex molecules. For instance, it has been used as a starting material for synthesizing heterocyclic compounds, which are essential components in many pharmaceutical agents. The bromine substituents on the phenyl ring facilitate various substitution reactions, making this compound highly valuable in synthetic chemistry.

In addition to its synthetic applications, Hydrazine, (2,4-dibromophenyl)- has also been studied for its potential in material science. Researchers have investigated its ability to form coordination complexes with metal ions. These complexes exhibit interesting magnetic and electronic properties, which could be exploited in the development of new materials for electronic devices and sensors.

The pharmacological properties of Hydrazine, (2,4-dibromophenyl)- have also been a focus of recent studies. Preclinical research suggests that this compound may possess anti-inflammatory and antioxidant activities. These findings have sparked interest in exploring its potential as a lead compound for drug development. However, further studies are required to fully understand its mechanism of action and safety profile.

In terms of environmental impact, there is growing concern about the fate and behavior of Hydrazine derivatives in the environment. Studies have shown that certain hydrazine derivatives can undergo biodegradation under specific conditions. Understanding the environmental fate of Hydrazine, (2,4-dibromophenyl)- is crucial for assessing its potential risks to ecosystems and human health.

The synthesis of Hydrazine, (2,4-dibromophenyl)- typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. These improvements are expected to enhance the scalability and cost-effectiveness of producing this compound for industrial applications.

In conclusion, Hydrazine, (2,4-dibromophenyl)-, with its unique chemical properties and diverse applications across multiple disciplines